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Compound of Interest

Compound Name:
(Z)-3-Chloro-3-(4-

methoxyphenyl)acrylonitrile

CAS No.: 874479-16-0

Cat. No.: B1634153

Get Quote

In the landscape of modern synthetic chemistry and drug discovery, the acrylonitrile scaffold

represents a cornerstone for the development of novel functional molecules and

pharmacologically active agents. Among these, Z-3-chloroacrylonitrile derivatives have

emerged as a class of compounds with significant potential, prized for their unique electronic

properties and stereochemically defined structures. The presence of a chlorine atom, a nitrile

group, and a carbon-carbon double bond within a constrained Z-configuration creates a

versatile chemical entity amenable to a wide array of chemical transformations.

The nitrile group, a key pharmacophore, is present in over 30 prescribed pharmaceuticals,

where it often serves as a hydrogen bond acceptor or a bioisostere for hydroxyl or carboxyl

groups.[1] Its metabolic robustness ensures it often passes through the body unchanged, a

desirable trait in drug design.[1] Furthermore, the inclusion of chlorine—a halogen found in a

vast number of FDA-approved drugs—can significantly modulate a molecule's lipophilicity,

binding affinity, and metabolic stability.[2]

This guide provides an in-depth exploration of the chemical structure and stereochemistry of Z-

3-chloroacrylonitrile derivatives. It is designed for researchers, scientists, and drug
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development professionals, offering field-proven insights into their synthesis, structural

elucidation, reactivity, and applications. We will delve into the causality behind experimental

choices, present self-validating protocols, and ground all claims in authoritative sources.

Part 1: Defining the Core Structure and
Stereochemistry
The fundamental structure of a 3-chloroacrylonitrile derivative is characterized by a three-

carbon backbone containing a double bond (alkene), a nitrile functional group (-C≡N), and a

chlorine atom attached to the third carbon (C3). The critical feature dictating its chemical

behavior is the geometry around the C=C double bond, which gives rise to E (entgegen) and Z

(zusammen) stereoisomers.

Understanding Z-Stereochemistry
The Z-configuration signifies that the two higher-priority substituent groups, as determined by

the Cahn-Ingold-Prelog (CIP) rules, are located on the same side of the double bond. For a

generic 3-chloroacrylonitrile derivative (R-CH=C(Cl)CN), the priorities are assigned as follows:

At C2: The nitrile group (-CN) has a higher priority than the chlorine atom (-Cl).

At C1: The substituent group (R) has a higher priority than the hydrogen atom (-H).

Therefore, in the Z-isomer, the 'R' group and the nitrile group are on the same side of the

double bond axis. This specific spatial arrangement is not merely a structural footnote; it

profoundly influences the molecule's reactivity, spectroscopic signature, and biological

interactions. Density Functional Theory (DFT) calculations have shown that for certain

acrylonitrile derivatives, the Z-isomer can be thermodynamically more stable than its E-

counterpart by a significant margin.[3][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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